Cas no 15499-27-1 (1-Butyl-4-chlorobenzene)

• Product name: 1-Butyl-4-chlorobenzene
• CAS No: 15499-27-1
• MF: C₁₀H₁₃Cl
• MW: 168.6632
• MDL: MFCD00051926
• CID: 87562
• PubChem ID: 87560050

1-Butyl-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-4-chlorobenzene
• 1-n-Butyl-4-chlorobenzene
• 4-Chloro-n-butylbenzene
• 4-N-Butylchlorobenzene
• 4-Butylchlorobenzene
• SKNUPXIXICTRJE-UHFFFAOYSA-N
• p-Clorobutylbenzene
• 4-chlorophenylbutane
• 4-n-butyl-chlorobenzene
• 4-butyl-1-chlorobenzene
• 1-Chloro-4-butylbenzene
• DSSTox_RID_82728
• DSSTox_CID_28167
• Benzene, 1-butyl-4-chloro
• DSSTox_GSID_48192
• Benzene, 1-butyl-4-chloro-
• CHEMBL3186333
• MFCD00051926
• D88987
• DTXSID9048192
• SCHEMBL53919
• Tox21_303435
• NCGC00257331-01
• DIGALACTURONICACID
• Benzene,1-butyl-4-chloro-
• NS00025035
• FT-0617947
• B3143
• 15499-27-1
• AKOS015908841
• PS-11767
• CAS-15499-27-1
• CS-0206350
• DTXCID0028167

• MDL： MFCD00051926
• Inchi： 1S/C10H13Cl/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8H,2-4H2,1H3
• InChI Key： SKNUPXIXICTRJE-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1860506

Computed Properties

• Exact Mass: 168.07100
• Monoisotopic Mass: 168.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.00
• Boiling Point: 228°C(lit.)
• Flash Point: 225-228°C
• Refractive Index: 1.5098
• PSA: 0.00000
• LogP: 3.68260
• Solubility: Not determined

1-Butyl-4-chlorobenzene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S37
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

1-Butyl-4-chlorobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Additional information on 1-Butyl-4-chlorobenzene

Introduction to 1-Butyl-4-Chlorobenzene (CAS No. 15499-27-1)

1-butyl-4-chlorobenzene is a versatile organic compound with the CAS registry number 15499-27-1. This compound is characterized by its unique structure, which consists of a benzene ring substituted with a chlorine atom at the para position and a butyl group at the meta position. Its chemical formula is C₁₂H₁₆Cl, and it belongs to the class of chlorobenzenes, which are widely used in various industrial and chemical applications.

The synthesis of 1-butyl-4-chlorobenzene typically involves nucleophilic aromatic substitution reactions, where a chlorine atom replaces a leaving group on the benzene ring. This compound is often used as an intermediate in the production of more complex aromatic compounds, such as pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for synthesizing chlorobenzenes, including 1-butyl-4-chlorobenzene, reducing the overall carbon footprint of these processes.

One of the most significant applications of 1-butyl-4-chlorobenzene is in the field of materials science, where it serves as a precursor for the production of high-performance polymers and composites. For instance, it can be used to synthesize polyurethanes and other thermoplastics that exhibit excellent mechanical properties and thermal stability. Researchers have also explored its potential as a building block for advanced materials with tailored functionalities, such as self-healing polymers and stimuli-responsive materials.

In addition to its role in materials science, chlorobenzenes like 1-butyl-4-chlorobenzene have found applications in drug discovery and development. The compound's ability to undergo various functional group transformations makes it an attractive starting material for medicinal chemists seeking to design bioactive molecules with specific pharmacokinetic profiles. Recent studies have highlighted its utility in the synthesis of antiviral agents and anticancer drugs, underscoring its importance in the pharmaceutical industry.

From an environmental perspective, understanding the fate and transport of chlorobenzenes in natural systems is crucial for assessing their potential impact on ecosystems. Studies have shown that chlorobenzenes can undergo biodegradation under certain conditions, but their persistence in soil and water systems remains a concern. Efforts are ongoing to develop bioremediation strategies that leverage microbial communities capable of breaking down these compounds efficiently.

Looking ahead, the demand for chlorobenzenes like 1-butyl-4-chlorobenzene is expected to grow due to their versatility across multiple industries. However, there is also a pressing need for sustainable practices that minimize waste generation and energy consumption during their production. Innovations in green chemistry, such as catalytic hydrogenation and solvent-free reaction techniques, are likely to play a pivotal role in shaping the future of this compound's manufacturing processes.

In conclusion, 1-butyl-4-chlorobenzene (CAS No. 15499-27-1) stands out as a critical intermediate in organic synthesis with diverse applications spanning materials science, pharmaceuticals, and environmental chemistry. As research continues to uncover new uses and improve existing processes, this compound will undoubtedly remain a cornerstone of modern chemical manufacturing.